molecular formula S2Cl2<br>Cl2S2 B3416920 Sulfur monochloride CAS No. 10025-67-9

Sulfur monochloride

Cat. No. B3416920
CAS RN: 10025-67-9
M. Wt: 135.0 g/mol
InChI Key: PXJJSXABGXMUSU-UHFFFAOYSA-N
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Description

Sulfur Monochloride is a dark yellow fuming liquid with a pungent chlorine odor . It is widely used as a reagent and intermediate in organic synthesis . It is also employed in manufacturing pesticides, pharmaceuticals, and dyes .


Synthesis Analysis

Sulfur monochloride is used in organic synthesis . The synthesis of target sulfur-containing compounds often requires a large number of steps and the use of expensive starting reagents . Sulfur chlorides containing two chlorine atoms at the ends of a polymeric chain of sulfur atoms can be treated as promising reagents for this synthetic problem . Sulfur monochloride can be used to synthesize functionalized aryl and heteroaryl disulfides from functionalized zinc organometallics .


Molecular Structure Analysis

S2Cl2 has the structure implied by the formula Cl−S−S−Cl, wherein the dihedral angle between the Cla−S−S and S−S−Clb planes is 85.2° .


Chemical Reactions Analysis

Sulfur Monochloride reacts violently with water, forming hydrochloric acid and releasing hydrogen chloride gas . It can react violently with oxidizing agents to form toxic gases . It also reacts violently with sodium peroxide, chromyl chloride, phosphorus trioxide .


Physical And Chemical Properties Analysis

Sulfur Monochloride is stable at ambient temperatures but it reacts violently with water, forming hydrochloric acid and releasing hydrogen chloride gas . The chemical will decompose rapidly in a moist environment or if heated beyond its boiling point .

Scientific Research Applications

Organic Synthesis

Sulfur monochloride is widely used in organic synthesis . It has been used for the synthesis of acyclic and heterocyclic compounds . The reactivity of sulfur monochloride has been reviewed and systematized, focusing on the synthesis of these compounds .

Synthesis of Sulfur-Containing Compounds

Sulfur monochloride is one of the best sulfurating reagents in both inorganic and organic chemistry . It is used for the synthesis of target sulfur-containing compounds, which often requires a large number of steps and the use of expensive starting reagents .

Synthesis of Functionalized Aryl and Heteroaryl Disulfides

Sulfur monochloride is used to synthesize functionalized aryl and heteroaryl disulfides from functionalized zinc organometallics . This process is important in the field of organic chemistry.

Preparation of Heterocycles

Sulfur monochloride is used as a reagent to prepare heterocycles with various numbers of sulfur atoms . Heterocycles are cyclic compounds that have atoms of at least two different elements as members of its ring(s).

Cross-Linking Agent in Rubber Aerogels

Sulfur monochloride is used as a cross-linking agent to prepare rubber aerogels with enhanced thermal stability . Rubber aerogels are lightweight materials with high porosity, which makes them useful in various applications such as insulation.

Preparation of Macroporous Cryogels

Sulfur monochloride is used to prepare macroporous cryogels of polyisobutylene and silica nanoparticles . These cryogels have applications in areas such as drug delivery and tissue engineering.

Synthesis of Complex Polysulfur-Nitrogen Heterocycles

Sulfur monochloride has been used in the synthesis of complex polysulfur-nitrogen heterocycles from simple organic substrates . These heterocycles are considered as promising materials in different areas of pharmaceutical and agrochemical research .

Synthesis of Fused 1,2,3,4,5-Pentathiepins

Sulfur monochloride has been used in the synthesis of fused 1,2,3,4,5-pentathiepins . These compounds have interesting physical properties and are considered promising materials in various fields .

Mechanism of Action

Target of Action

Sulfur monochloride (S2Cl2) is primarily used as a reagent in organic synthesis . It is particularly useful in the synthesis of acyclic and heterocyclic compounds . The primary targets of sulfur monochloride are therefore organic molecules that can undergo reactions with this compound to form sulfur-containing compounds .

Mode of Action

Sulfur monochloride acts as a reagent in the synthesis of sulfur-containing compounds . It interacts with its targets (organic molecules) through chemical reactions, leading to the formation of new compounds. The exact nature of these interactions can vary depending on the specific organic molecule involved and the conditions under which the reaction takes place .

Biochemical Pathways

The biochemical pathways affected by sulfur monochloride are those involved in the synthesis of sulfur-containing compounds . These pathways are crucial for various biological and chemical processes, including the global sulfur cycle . Sulfur monochloride can contribute to these pathways by providing a source of sulfur that can be incorporated into organic molecules .

Result of Action

The primary result of sulfur monochloride’s action is the formation of sulfur-containing compounds . These compounds can have a wide range of properties and uses, depending on their specific structures. For example, sulfur monochloride is used in the synthesis of heterocycles with various numbers of sulfur atoms , and as a cross-linking agent to prepare rubber aerogels with enhanced thermal stability .

Action Environment

The action of sulfur monochloride can be influenced by various environmental factors. For example, its reactivity can be affected by factors such as temperature and the presence of other chemicals . Additionally, sulfur monochloride can react violently with oxidizing agents to form toxic gases, and it emits highly toxic fumes of sulfur oxides and chlorides when heated to decomposition . Therefore, careful handling and appropriate safety measures are necessary when using this compound.

Safety and Hazards

Sulfur Monochloride is toxic if swallowed or if inhaled . It causes severe skin burns and eye damage . It reacts violently with water, forming hydrochloric acid, sulfur dioxide, sulfite, hydrogen sulfide, and thiosulfate . It can react violently with oxidizing agents to form toxic gases .

Future Directions

Sulfur monochloride poses a fire hazard in contact with organic matter . It can react violently with oxidizing agents to form toxic gases . It reacts violently with sodium peroxide, chromyl chloride, phosphorus trioxide . More research is needed to explore its potential applications and to mitigate its hazards.

properties

IUPAC Name

chlorosulfanyl thiohypochlorite
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InChI

InChI=1S/Cl2S2/c1-3-4-2
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InChI Key

PXJJSXABGXMUSU-UHFFFAOYSA-N
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Canonical SMILES

S(SCl)Cl
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Molecular Formula

S2Cl2, Cl2S2
Record name SULFUR MONOCHLORIDE
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DSSTOX Substance ID

DTXSID3042427
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Molecular Weight

135.0 g/mol
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Physical Description

Sulfur monochloride appears as a yellow-red, oily, fuming liquid with a sharp odor. Contact or ingestion causes irritation or chemical burns to skin, eyes, and mucous membranes. Also poisonous by inhalation of vapors., Liquid, Light-amber to yellow-red, oily liquid with a pungent, nauseating, irritating odor; [NIOSH], LIGHT-AMBER-TO-YELLOWISH-RED OILY FUMING LIQUID WITH PUNGENT ODOUR., Light-amber to yellow-red, oily liquid with a pungent, nauseating, irritating odor.
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Boiling Point

280 °F at 760 mmHg (USCG, 1999), 137 °C, When distilled at its atmospheric boiling point, it undergoes some decomposition to the dichloride, but decomposition is avoided with distillation at about 6.7 kPa (50 mmHg)., 138 °C, 280 °F
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Flash Point

245 °F (USCG, 1999), 245 °F, 266 °F (open cup); 245 °F (closed cup), 118.5 °C c.c.
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Solubility

Decomposes (NIOSH, 2023), Sol in alc, benzene, ether, carbon disulfide, carbon tetrachloride, oils, Soluble in amyl acetate, Insoluble in water, Solubility in water: reaction, Decomposes
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Density

1.68 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.6885 at 15.5 °C/15.5 °C, Saturated liquid density= 104.599 lb/cu ft @ 70 °F, Relative density (water = 1): 1.7, 1.68
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Vapor Density

4.66 (Air = 1), Relative vapor density (air = 1): 4.7
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Vapor Pressure

7 mmHg (NIOSH, 2023), 7.0 [mmHg], 10 mm Hg at 27.5 °C, Vapor pressure, kPa at 20 °C: 0.90, 7 mmHg
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Impurities

... /Commercial disulfur dichloride/ can contain SCl2, SO2, SOCl2, chlorosulfanes, and dissolved sulfur as impurities., Commercial material may contain 0-5% free sulfur.
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Product Name

Sulfur monochloride

Color/Form

Light amber to yellowish red oily liquid

CAS RN

12771-08-3; 10025-67-9, 10025-67-9
Record name SULFUR MONOCHLORIDE
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Record name Sulfur monochloride
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Record name Sulfur monochloride
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Record name Sulfur chloride
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Record name Disulfur dichloride
Source EPA Acute Exposure Guideline Levels (AEGLs)
URL https://www.epa.gov/aegl/disulfur-dichloride-results-aegl-program
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Record name Sulfur chloride (S2Cl2)
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Record name Sulfur monochloride
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Record name Disulphur dichloride
Source European Chemicals Agency (ECHA)
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Record name SULFUR CHLORIDE
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Record name SULFUR MONOCHLORIDE
Source Hazardous Substances Data Bank (HSDB)
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Record name SULFUR MONOCHLORIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
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Record name SULFUR MONOCHLORIDE
Source Occupational Safety and Health Administration (OSHA)
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Melting Point

-112 °F (USCG, 1999), -77 °C, -112 °F, -107 °F
Record name SULFUR MONOCHLORIDE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/7892
Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
Explanation CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data.
Record name SULFUR MONOCHLORIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/826
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name SULFUR MONOCHLORIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0958
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name SULFUR MONOCHLORIDE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/6
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Sulfur monochloride
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0578.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

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